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Compound of Interest

Compound Name: Chloride;hydrate

Cat. No.: B8506054

This technical support center provides researchers, scientists, and drug development
professionals with guidance on selecting and utilizing nucleating agents to mitigate
supercooling in Calcium Chloride Hexahydrate (CaCl2-6H20), a common phase change
material (PCM).

Frequently Asked Questions (FAQSs)

Q1: What is supercooling in the context of CaCl2-6H20?

Al: Supercooling, or subcooling, is a phenomenon where a liquid is cooled below its normal
freezing point without becoming a solid.[1] In the case of CaCl2-:6H20, this means it can
remain in a liquid state even when its temperature drops below its theoretical melting/freezing
point of approximately 25-28°C.[2][3][4] This is an undesirable effect as it hinders the timely
release of stored latent heat during the solidification process.[1]

Q2: Why is it important to reduce supercooling in CaCl2-6H20 for thermal energy storage
applications?

A2: For effective thermal energy storage, it is crucial that the PCM releases its stored latent
heat at its designated phase change temperature. Significant supercooling delays this heat
release, making the thermal storage system unreliable and inefficient. By reducing
supercooling, the PCM solidifies and releases heat closer to its melting point, ensuring a more
predictable and efficient energy discharge.
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Q3: What are nucleating agents and how do they work to reduce supercooling?

A3: Nucleating agents are additives that promote the formation of solid crystals from the liquid
phase at or near the freezing point. They provide sites for heterogeneous nucleation, which
requires less energy than the spontaneous homogeneous nucleation that occurs in a pure
substance. For CaCl2:6H20, effective nucleating agents often have a crystal structure similar
to that of CaCl2-6H20, which facilitates the crystallization process.[5]

Q4: Are there other issues to consider besides supercooling when working with CaCl2-6H20?

A4: Yes, another significant issue is phase separation, where incongruent melting leads to the
formation of lower hydrates of CaCl2. This can affect the material's energy storage capacity
and long-term stability.[2][3][4] Some additives, known as stabilizers (e.g., NaCl, KCI), can be
used in conjunction with nucleating agents to address this issue.[2][3][4]
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Issue

Possible Cause

Troubleshooting Steps

Significant supercooling
persists after adding a

nucleating agent.

- Insufficient amount of
nucleating agent.- Poor
dispersion of the nucleating
agent.- Ineffective nucleating
agent for the specific

conditions.

- Increase the weight
percentage of the nucleating
agent incrementally (e.g., from
1 wt.% to 2 wt.%).- Ensure
thorough mixing of the
nucleating agent into the
molten CaCl2:6H20 using a
magnetic stirrer or
ultrasonication.- Try a different
nucleating agent or a
combination of agents. For
example, a combination of
SrCI2:6H20 and Ba(OH)2 has

been shown to be effective.[6]

Reduced latent heat of fusion
after adding a nucleating

agent.

- The nucleating agent itself
does not contribute to the
latent heat and displaces the
PCM.- The additive may alter
the chemical composition of
the PCM.

- Optimize the concentration of
the nucleating agent to the
minimum effective amount. For
instance, increasing
SrCI2:6H20 from 2 wt.% to 5
wt.% can lead to a significant
decrease in latent heat.[2]-
Characterize the thermal
properties of the mixture using
Differential Scanning
Calorimetry (DSC) to find the
optimal balance between
reduced supercooling and high

latent heat.
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- Add a stabilizer such as NaCl
or KCl (e.g., 5 wt.%) in addition

) to the nucleating agent.[2][3][4]
o - Incongruent melting of )
Phase separation is observed. This has been shown to
CaCl2-6H20. ]
suppress phase separation

and maintain congruent
melting.[2][3][4]

- Perform thermal cycling tests
to evaluate the long-term
stability of the modified PCM.-
) ) Consider using thickening
] - Degradation of the nucleating )
Inconsistent performance over ) agents like Carboxymethyl
] agent.- Agglomeration of the i
multiple thermal cycles. ) ] cellulose (CMC) to improve the
nucleating agent particles. ] )
suspension of the nucleating
agent, although this may
sometimes increase

supercooling.[7]

Quantitative Data on Nucleating Agents

The following table summarizes the effectiveness of various nucleating agents in reducing the
supercooling of CaCl2:6H20.
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. Supercooli  Reduction
) Initial ) Effect on
Nucleating Concentra . ng after in
] Supercooli - ~ Latent Reference
Agent(s) tion (wt.%) Addition Supercooli
ng (°C) s . Heat
) ng (°C)
Strontium
Chloride Latent heat
Hexahydrat was found
2 12 0 12 [2113114]
e to be 182
(SrCI2-6H2 J/g.
0)
Strontium
Chloride
Hexahydrat Decreased
e from
Not Not Not
(SrCI2-6H2 -~ N 1.07 N 223.54 J/g [6]
Specified Specified Specified
0) & to 160.41
Barium J/g.
Hydroxide
(Ba(OH)2)
Graphene
Oxide (GO) o
2 Solidificatio
. n enthalpy
Strontium GO: 0.02,
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Chloride SrCl2-6H2 255 0.2 25.3
to be as
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high as
e
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(SrCI2-6H2
0)
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Latent heat

Barium
Not platform
Carbonate N 4.64 0.2 4.44 [11]
Specified fluctuated
(BaCO3)
greatly.

Experimental Protocols
Protocol 1: Screening of Nucleating Agents

This protocol outlines a method for testing the effectiveness of different nucleating agents.
1. Materials and Equipment:

e Calcium Chloride Hexahydrate (CaCl2:6H20)

o Candidate nucleating agents (e.g., SrCI2:6H20, Ba(OH)2, GO)
e Sample vials

» Heating plate with magnetic stirring

 Differential Scanning Calorimeter (DSC)

o Temperature data logger with T-type thermocouples

2. Sample Preparation: a. For each nucleating agent, prepare a series of samples with varying
concentrations (e.g., 0.5, 1, 2, 5 wt.%). b. For a typical sample, weigh the desired amount of
CaCl2-6H20 into a sample vial. c. Heat the vial on a hot plate to melt the CaCl2-6H20 (above
40°C). d. Add the pre-weighed nucleating agent to the molten salt. e. Stir the mixture
thoroughly using a magnetic stirrer until the nucleating agent is well dispersed.

3. Thermal Analysis (T-History Method): a. Insert a T-type thermocouple into the center of the
sample. b. Heat the sample to a temperature significantly above its melting point (e.g., 50°C)
and hold for a set time to ensure complete melting. c. Allow the sample to cool down to room
temperature while recording the temperature profile over time. d. The degree of supercooling is
the difference between the melting temperature and the temperature at which crystallization
begins (indicated by a sudden temperature rise in the cooling curve).

4. Thermal Analysis (DSC): a. Hermetically seal a small amount of the prepared sample
(typically 5-10 mg) in an aluminum DSC pan. b. Perform heating and cooling cycles in the DSC
instrument at a controlled rate (e.g., 2 K/min).[12] c. Determine the melting temperature (Tm),
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crystallization temperature (Tc), and latent heat of fusion (AH) from the DSC curves.[12] d. The
degree of supercooling can be calculated as AT = Tm - Tc.[12]

Protocol 2: Long-Term Stability Testing

This protocol is for evaluating the performance of a selected nucleating agent over multiple
thermal cycles.

1. Sample Preparation:

» Prepare a larger batch of the CaCI2-6H20 with the optimal concentration of the selected
nucleating agent as determined from Protocol 1.

2. Thermal Cycling: a. Subject the sample to repeated heating and cooling cycles. A typical
cycle would involve heating the sample above its melting point and then cooling it below its
freezing point. b. Perform a significant number of cycles (e.g., 25, 50, or more) to simulate long-
term use.[2][3][4]

3. Performance Evaluation: a. Periodically (e.g., after every 10 cycles), measure the degree of
supercooling and the latent heat of fusion using the T-history or DSC method described in
Protocol 1. b. Analyze the data to see if there is any degradation in performance (i.e., an
increase in supercooling or a decrease in latent heat) over time.

Visualizations
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Caption: Experimental workflow for selecting and validating nucleating agents.
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Caption: Troubleshooting logic for addressing supercooling and phase separation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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